Cas no 2228092-53-1 (methyl 2-amino-2-1-(5-methoxypyridin-2-yl)cyclopropylacetate)

• Product Name: methyl 2-amino-2-1-(5-methoxypyridin-2-yl)cyclopropylacetate
• CAS No: 2228092-53-1
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• CID: 6422179
• PubChem ID: 165674462
• Update Time: 2025-11-06

methyl 2-amino-2-1-(5-methoxypyridin-2-yl)cyclopropylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-1-(5-methoxypyridin-2-yl)cyclopropylacetate
• 2228092-53-1
• methyl 2-amino-2-[1-(5-methoxypyridin-2-yl)cyclopropyl]acetate
• EN300-1813841

• Inchi： 1S/C12H16N2O3/c1-16-8-3-4-9(14-7-8)12(5-6-12)10(13)11(15)17-2/h3-4,7,10H,5-6,13H2,1-2H3
• InChI Key： VXRDWYDJLMUAMU-UHFFFAOYSA-N
• SMILES： O(C)C(C(C1(C2C=CC(=CN=2)OC)CC1)N)=O

Computed Properties

• Exact Mass: 236.11609238g/mol
• Monoisotopic Mass: 236.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 74.4Ų

Additional information on methyl 2-amino-2-1-(5-methoxypyridin-2-yl)cyclopropylacetate

Professional Introduction to Methyl 2-amino-2-1-(5-methoxypyridin-2-yl)cyclopropylacetate (CAS No. 2228092-53-1)

Methyl 2-amino-2-1-(5-methoxypyridin-2-yl)cyclopropylacetate, a compound with the chemical identifier CAS No. 2228092-53-1, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The presence of both amino and methoxypyridine functional groups makes it a versatile scaffold for the development of novel therapeutic agents.

The molecular structure of methyl 2-amino-2-1-(5-methoxypyridin-2-yl)cyclopropylacetate is characterized by a cyclopropyl ring substituted with an acetic acid derivative, further modified by a 5-methoxypyridine moiety. This configuration suggests a high degree of flexibility and reactivity, which are crucial for its role in drug design. The cyclopropyl group, in particular, is known for its ability to enhance binding affinity and selectivity, making it an attractive feature for the development of small-molecule drugs.

Recent studies have highlighted the importance of heterocyclic compounds in the design of bioactive molecules. The 5-methoxypyridine ring in methyl 2-amino-2-1-(5-methoxypyridin-2-yl)cyclopropylacetate is a key pharmacophore that can interact with various biological targets. This interaction is often mediated through hydrogen bonding and hydrophobic effects, which are critical for the efficacy of pharmaceutical compounds. The methoxy group further enhances the solubility and bioavailability of the molecule, making it a promising candidate for further development.

In the realm of drug discovery, the synthesis and characterization of novel compounds are essential steps toward identifying potential therapeutic agents. The synthesis of methyl 2-amino-2-1-(5-methoxypyridin-2-yl)cyclopropylacetate involves multiple steps, including cyclization reactions and functional group transformations. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for preclinical and clinical studies.

The pharmacological properties of methyl 2-amino-2-1-(5-methoxypyridin-2-yl)cyclopropylacetate have been extensively studied in vitro and in vivo. Initial findings suggest that this compound exhibits potent activity against various biological targets, including enzymes and receptors involved in inflammatory pathways. The dual functionality provided by the amino and methoxypyridine groups allows for multiple interactions with biological systems, potentially leading to synergistic effects that enhance therapeutic outcomes.

One of the most compelling aspects of methyl 2-amino-2-1-(5-methoxypyridin-2-yl)cyclopropylacetate is its potential application in addressing unmet medical needs. Current research is focused on developing novel treatments for chronic diseases such as cancer, neurodegenerative disorders, and autoimmune conditions. The unique structural features of this compound make it a valuable tool for investigating new therapeutic strategies.

The development of targeted therapies has been revolutionized by the advent of precision medicine. Methyl 2-amino-2-1-(5-methoxypyridin-2-yl)cyclopropylacetate fits well within this paradigm by offering a structurally diverse scaffold that can be tailored to specific biological targets. By leveraging computational chemistry and high-throughput screening techniques, researchers can rapidly identify derivatives with enhanced potency and selectivity.

The future prospects for methyl 2-amino-2-1-(5-methoxypyridin-2-yl)cyclopropylacetate are promising, with ongoing studies aimed at optimizing its pharmacokinetic properties and exploring new therapeutic applications. Collaborative efforts between academia and industry are essential to translate these findings into clinical practice. As our understanding of disease mechanisms continues to evolve, compounds like this will play a pivotal role in shaping the future of medicine.

In conclusion, methyl 2-amino-2-1-(5-methoxypyridin-2-y)cyclopropylacetate (CAS No. 2228092-53) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable asset in the search for novel therapeutic agents. As research progresses, this compound is expected to contribute significantly to the development of next-generation medicines.